Cas no 89806-95-1 (Acetamide, N,N'-1,2-ethanediylbis[N-methyl-2-phenoxy-)
89806-95-1 structure
Product Name:Acetamide, N,N'-1,2-ethanediylbis[N-methyl-2-phenoxy-
CAS No:89806-95-1
MF:C20H24N2O4
MW:356.415565490723
CID:588736
PubChem ID:71326233
Update Time:2025-04-19
Acetamide, N,N'-1,2-ethanediylbis[N-methyl-2-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-[2-[methyl-(2-phenoxyacetyl)amino]ethyl]-2-phenoxyacetamide
- N,N'-(Ethane-1,2-diyl)bis(N-methyl-2-phenoxyacetamide)
- DTXSID80755460
- 89806-95-1
- Acetamide, N,N'-1,2-ethanediylbis[N-methyl-2-phenoxy-
-
- Inchi: 1S/C20H24N2O4/c1-21(19(23)15-25-17-9-5-3-6-10-17)13-14-22(2)20(24)16-26-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3
- InChI Key: MACVYJVYIJWCER-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CC(N(C)CCN(C)C(COC1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 356.17360725g/mol
- Monoisotopic Mass: 356.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.1Ų
Acetamide, N,N'-1,2-ethanediylbis[N-methyl-2-phenoxy- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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